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Compound of Interest

Compound Name: Milbemycin A3 Oxime

Cat. No.: B12348609 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Milbemycin A3 oxime is a semi-synthetic macrocyclic lactone and a derivative of milbemycin

A3.[1] It is a component of the broader veterinary drug milbemycin oxime, which is a mixture of

milbemycin A3 oxime and milbemycin A4 oxime.[1] This high-purity reference standard is

intended for use in a variety of research applications, including analytical method development,

validation, quality control, and in vitro studies investigating its antiparasitic properties.[1][2]
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Property Value Reference

Chemical Name

(1R,4S,5'S,6R,6'R,8R,10Z,13R

,14Z,20R,21E,24S)-24-

hydroxy-21-

(hydroxyimino)-5',6',11,13,22-

pentamethylspiro[3,7,19-

trioxatetracyclo[15.6.1.1⁴˒⁸.0²⁰˒

²⁴]pentacosa-10,14,16,22-

tetraene-6,2'-oxane]-2-one

PubChem CID: 145710043

CAS Number 114177-14-9 [1]

Molecular Formula C₃₁H₄₃NO₇ [1]

Molecular Weight 541.69 g/mol [2]

Appearance White solid [1]

Solubility

Soluble in ethanol, methanol,

DMF, and DMSO. Poor water

solubility.

[1]

Storage
Store at -20°C for long-term

storage.
[1][3]

Mechanism of Action
Milbemycin A3 oxime, like other milbemycins and avermectins, exerts its antiparasitic effect

by targeting the nervous system of invertebrates.[1] The primary mechanism of action involves

the potentiation of glutamate-gated chloride ion channels, which are unique to invertebrates.

This leads to an influx of chloride ions into nerve and muscle cells, causing hyperpolarization

and subsequent paralysis and death of the parasite.[1]

Invertebrate Neuron

Milbemycin A3 Oxime Glutamate-Gated
Chloride Channel (GluCl)

Binds to and potentiates Cl- IonsOpens channel HyperpolarizationInflux into cell Paralysis & Death
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Figure 1: Simplified signaling pathway of Milbemycin A3 Oxime in invertebrates.

Quality Control Specifications
This high-purity reference standard is manufactured to meet stringent quality control

specifications, ensuring its suitability for sensitive research applications. While a batch-specific

Certificate of Analysis should always be consulted, the following table provides typical

specifications.

Test Specification

Purity (by HPLC) ≥ 98%

Milbemycin A4 Oxime ≤ 1.0%

Other Individual Impurities ≤ 0.5%

Total Impurities ≤ 2.0%

Loss on Drying ≤ 1.0%

Residue on Ignition ≤ 0.1%

Note: These specifications are illustrative. Please refer to the Certificate of Analysis provided

with the specific lot of the reference standard.

Stability Information
Proper storage is crucial to maintain the integrity of the Milbemycin A3 Oxime reference

standard. Long-term storage at -20°C is recommended.[1][3] Forced degradation studies on

the closely related milbemycin oxime (mixture of A3 and A4 oximes) have shown that the

molecule is susceptible to degradation under certain conditions.
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Condition Observation

Acidic Hydrolysis Significant degradation

Basic Hydrolysis Significant degradation

Oxidation Slight degradation

Thermal (Solid State) Stable

Photolytic (Solid State) Stable

Note: This information is based on studies of milbemycin oxime and is intended to provide

general guidance. Stability of the high-purity Milbemycin A3 Oxime reference standard should

be independently verified for specific applications.

In Vitro Efficacy Data
Milbemycin A3 oxime is a potent anthelmintic. The following data, derived from studies on

milbemycin oxime, indicate the effective concentration ranges against common parasites.

Researchers should perform dose-response studies to determine the precise IC₅₀/EC₅₀ values

for high-purity Milbemycin A3 oxime in their specific assay systems.

Parasite Assay Type
Effective Concentration
Range

Haemonchus contortus

(Barber's pole worm)
Larval Motility Assay 10⁻⁹ g/mL - 10⁻⁶ g/mL

Dirofilaria immitis (Heartworm)

microfilariae
In vitro culture 10⁻⁷ g/mL - 5 x 10⁻⁶ g/mL

Note: The effective concentrations are based on studies with milbemycin oxime (a mixture of

A3 and A4 oximes) and may vary for the high-purity A3 oxime standard.

Experimental Protocols
Preparation of Stock and Working Solutions
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Solution Preparation Workflow

Weigh Milbemycin A3 Oxime
Reference Standard

Dissolve in appropriate
organic solvent (e.g., DMSO)

Prepare Stock Solution
(e.g., 10 mg/mL)

Perform serial dilutions
with assay medium

Store stock solution at -20°C
in small aliquots

Prepare Working Solutions
(various concentrations)

HPLC Analysis Workflow

Prepare Sample and
Standard Solutions

Inject Sample/
Standard

HPLC System with
C18 Column

Isocratic or Gradient
Elution

UV Detection
(e.g., 245 nm)

Data Acquisition
and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12348609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

